2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(4-fluorophenyl)acetamide
CAS No.: 902920-06-3
Cat. No.: VC4527595
Molecular Formula: C23H19FN4O3
Molecular Weight: 418.428
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Specification
| CAS No. | 902920-06-3 |
|---|---|
| Molecular Formula | C23H19FN4O3 |
| Molecular Weight | 418.428 |
| IUPAC Name | 2-[2,4-dioxo-3-(2-phenylethyl)pyrido[2,3-d]pyrimidin-1-yl]-N-(4-fluorophenyl)acetamide |
| Standard InChI | InChI=1S/C23H19FN4O3/c24-17-8-10-18(11-9-17)26-20(29)15-28-21-19(7-4-13-25-21)22(30)27(23(28)31)14-12-16-5-2-1-3-6-16/h1-11,13H,12,14-15H2,(H,26,29) |
| Standard InChI Key | DHXXQUZDXUERFL-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCN2C(=O)C3=C(N=CC=C3)N(C2=O)CC(=O)NC4=CC=C(C=C4)F |
Introduction
Synthesis and Characterization
The synthesis of similar pyrido-pyrimidine compounds typically involves multi-step organic reactions, including condensation, cyclization, and functionalization with specific substituents. Common reagents used in these syntheses include acylating agents, catalysts like palladium or copper, and solvents such as dichloromethane or dimethylformamide. The reaction conditions must be optimized to ensure high yield and purity of the final product.
| Synthetic Step | Reagents/Conditions |
|---|---|
| Preparation of Intermediates | Acylating agents, catalysts (e.g., palladium), solvents (e.g., dichloromethane). |
| Cyclization | High temperature, specific catalysts. |
| Functionalization | Substituents like fluorobenzyl groups. |
Biological Activities and Potential Applications
Compounds with pyrido-pyrimidine cores are known for their diverse biological activities. While specific data on 2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(4-fluorophenyl)acetamide is not available, similar compounds have shown promise as antimicrobial, anticancer, and anti-inflammatory agents. The presence of a fluorine atom can enhance the compound's pharmacological profile by improving its stability and bioavailability.
| Biological Activity | Potential Application |
|---|---|
| Antimicrobial | Treatment of infections. |
| Anticancer | Inhibition of tumor growth. |
| Anti-inflammatory | Management of inflammatory diseases. |
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